Bis(1H-1,2,3-benzotriazol-1-ylmethyl)(ethyl)amine

• IUPAC Name: N,N-bis(benzotriazol-1-ylmethyl)ethanamine
• InChI: InChI=1S/C16H17N7/c1-2-21(11-22-15-9-5-3-7-13(15)17-19-22)12-23-16-10-6-4-8-14(16)18-20-23/h3-10H,2,11-12H2,1H3
• InChI Key: XJIGWGCVPDLMEN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CN1C2=CC=CC=C2N=N1)CN3C4=CC=CC=C4N=N3
• Molecular Formula: C16H17N7
• Molecular Weight: 307.35 g/mol

Description

Bis(1H-1,2,3-benzotriazol-1-ylmethyl)(ethyl)amine, commonly referred to as BTEAE, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a nitrogen-containing heterocyclic compound that belongs to the family of benzotriazole derivatives.

Mechanism Of Action

The mechanism of action of BTEAE is not fully understood, but it is believed to act as a free radical scavenger and antioxidant. It has been shown to inhibit lipid peroxidation and protect cells from oxidative stress.
Biochemical and Physiological Effects:
BTEAE has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce the growth of cancer cells. It has also been shown to protect neurons from oxidative stress-induced damage.

Advantages And Limitations For Lab Experiments

One of the main advantages of BTEAE is its low toxicity and high stability, making it suitable for use in various lab experiments. However, its solubility in water is limited, which can make it challenging to work with in aqueous solutions. Additionally, its fluorescence properties can be affected by pH and temperature, which can limit its use in certain applications.

Future Directions

There are several future directions for research on BTEAE. One potential area of research is the development of new applications for BTEAE in material science, such as the development of new corrosion inhibitors or UV stabilizers. Another area of research is the development of new fluorescent probes for imaging cells and tissues. Additionally, further studies are needed to fully understand the mechanism of action of BTEAE and its potential therapeutic applications in various diseases.

Synthesis Methods

BTEAE can be synthesized by reacting 1,2,3-benzotriazole with ethylenediamine in the presence of a catalyst such as triethylamine. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

BTEAE has been extensively studied for its potential applications in various fields, including material science, environmental science, and biomedical research. In material science, BTEAE is used as a corrosion inhibitor for metals and alloys. In environmental science, BTEAE is used as a UV stabilizer for plastics and polymers. In biomedical research, BTEAE is used as a fluorescent probe for imaging cells and tissues.